Cas no 827031-18-5 (4-Quinazolinamine, N,2-dimethyl-N-[4-(1-methylethoxy)phenyl]-)

• Product Name: 4-Quinazolinamine, N,2-dimethyl-N-[4-(1-methylethoxy)phenyl]-
• CAS No: 827031-18-5
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 686217
• PubChem ID: 11370251
• Update Time: 2025-04-19

4-Quinazolinamine, N,2-dimethyl-N-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N,2-dimethyl-N-[4-(1-methylethoxy)phenyl]-
• N,2-dimethyl-N-(4-propan-2-yloxyphenyl)quinazolin-4-amine
• N,2-dimethyl-N-[4-(propan-2-yloxy)phenyl]quinazolin-4-amine
• CHEMBL3910419
• DTXSID00463878
• CYFKGPXUKCEWGW-UHFFFAOYSA-N
• SCHEMBL3114791
• N-(4-ISOPROPOXYPHENYL)-N,2-DIMETHYLQUINAZOLIN-4-AMINE
• 827031-18-5
• (4-Isopropoxy-phenyl)-(2-methyl-quinazolin-4-yl)-methyl-amine

• Inchi： 1S/C19H21N3O/c1-13(2)23-16-11-9-15(10-12-16)22(4)19-17-7-5-6-8-18(17)20-14(3)21-19/h5-13H,1-4H3
• InChI Key： CYFKGPXUKCEWGW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)N(C)C1C2C=CC=CC=2N=C(C)N=1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.2Ų